Cas no 217817-01-1 (Tos-PEG4-t-butyl ester)

Tos-peg4-t-butyl ester (tos-peg4-boc) is a protac linker, which belongs to peg class Tos-peg4-t-butyl ester (tos-peg4-boc) can be used to synthesize a series of protac molecules, such as bi-3663 (hy-111546) Bi-3663 is a highly selective ptk2/fak protac with an E3 ligase ligand that can degrade PtK2 with an IC50 value of 18 nm

Tos-PEG4-t-butyl ester structure

Product Name:Tos-PEG4-t-butyl ester

CAS No:217817-01-1

Molecular Formula:C₂₀H₃₂O₈S

Molecular Weight:432.528285980225

MDL:MFCD22201544

CID:2950597

PubChem ID:60146205

Tos-PEG4-t-butyl ester Properties

Names and Identifiers

- 对甲苯磺酸酯丙酸叔丁酯三乙二醇
- Tos-PEG4-t-butyl ester
- 3-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-propionic acid tert-butyl ester
- tert-butyl 3-(2-(2-(2-(tosyloxy)ethoxy)ethoxy)ethoxy)propanoate
- tert-butyl 3-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]propanoate
- Tos-PEG3-CH2CH2COOtBu
- BCP34163
- KM5180
- Tos-PEG4-Boc;Tos-PEG3-CH2CH2COOtBu
- tert-butyl 3-(2-(2-(2-(tosyloxy)ethoxy)ethoxy)ethoxy)-propa
- MS-20875
- BP-20636
- 217817-01-1
- MFCD22201544
- DTXSID701120878
- CS-0107717
- HY-130422
- C70821
- tert-butyl 3-[2-(2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethoxy)ethoxy]propanoate
- Tos-PEG4-Boc
- AAQWIVKRAHBPDM-UHFFFAOYSA-N
- Tos-PEG4-t-butyl ester (Tos-PEG4-Boc)
- DB-105300
- 1,1-Dimethylethyl 3-[2-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]ethoxy]propanoate
- A1-06428
- tert-butyl 3-(2-(2-(2-(tosyloxy)ethoxy)ethoxy)ethoxy)-propanoate
- Propanoic acid,3-[2-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]ethoxy]-,1,1-dimethylethyl ester
- TOS-PEG3-T-BUTYLESTER
- EN300-7373227
- AKOS037654857
- SCHEMBL40180
- MDL： MFCD22201544
- InChIKey： AAQWIVKRAHBPDM-UHFFFAOYSA-N
- Inchi： 1S/C20H32O8S/c1-17-5-7-18(8-6-17)29(22,23)27-16-15-26-14-13-25-12-11-24-10-9-19(21)28-20(2,3)4/h5-8H,9-16H2,1-4H3
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 432.18178915 g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 16
Monoisotopic Mass: 432.18178915 g/mol
Heavy Atom Count: 29
Complexity: 542
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 106
Molecular Weight: 432.5

Experimental Properties

Boiling Point: 528.5±45.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.4 mmHg at 25°C
Flash Point: 273.4±28.7 °C
Density: 1.2±0.1 g/cm3

Tos-PEG4-t-butyl ester Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I4OX-100mg	Propanoic acid,3-[2-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]ethoxy]-,1,1-dimethylethyl ester	217817-01-1	95%	100mg	$25.00
A2B Chem LLC	AI45089-100mg	Tos-peg4-t-butyl ester	217817-01-1	95%	100mg	$36.00	2024-04-20
Aaron	AR00I4X9-100mg	Propanoic acid,3-[2-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]ethoxy]-,1,1-dimethylethyl ester	217817-01-1	95%	100mg	$23.00	2025-02-11
abcr	AB563337-1 g	Tos-PEG4-t-butyl ester, 95%; .	217817-01-1	95%	1g	€206.50	2023-06-14
Ambeed	A744966-100mg	Tos-peg4-t-butyl ester	217817-01-1	95%	100mg	$37.0	2025-02-20
Chemenu	CM339275-10mg	Tos-PEG4-t-butyl ester (Tos-PEG4-Boc)	217817-01-1	95%+	10mg	$83	2022-09-29
Enamine	EN300-7373227-0.05g	tert-butyl 3-[2-(2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethoxy)ethoxy]propanoate	217817-01-1		0.05g	$299.0
eNovation Chemicals LLC	Y1257343-1g	Propanoic acid,3-[2-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]ethoxy]-,1,1-dimethylethyl ester	217817-01-1	97%	1g	$155	2024-06-06
Key Organics Ltd	MS-20875-1G	3-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-propionic acid tert-butyl ester	217817-01-1	>95%	1g	£802.00	2025-02-08
MedChemExpress	HY-130422-10mg	Tos-PEG4-t-butyl ester	217817-01-1	≥97.0%	10mg	￥300	2024-05-20

Tos-PEG4-t-butyl ester Related Literature

1. A carbamate anion–isocyanate equilibrium

Chem. Commun. (London), 1968, 267b-268
2. Front cover

Environ. Sci.: Nano, 2023,10, 1733-1734
3. The direct titration of thallous salts by potassium iodate

Analyst, 1926,51, 137-139
4. Hydrogen-bonded six-component assembly for capsule formation based on tetra(4-pyridyl)cavitand and isophthalic acid linker and its application to photoresponsive capsule†

Yuka Togari,Shiori Hirota,Hitomi Kitagawa,Yoshimi Tsukamoto,Kenji Kobayashi Org. Biomol. Chem., 2018,16, 7626-7635
5. Silver-mediated thio-acetoxylation and TFA triggered cyclization of amino disulfides with unactivated alkenes: synthesis of 3-aryl/alkyl-1,4-benzothiazines†

Ch. Durga Prasad,Ajay Verma,Moh. Sattar,Sangit Kumar RSC Adv., 2015,5, 75881-75888
6. Back cover

Integr. Biol., 2018,10, 185-186
7. Initiation of vinyl polymerization by nickel carbonyl

Trans. Faraday Soc., 1963,59, 548-558
8. Infrared and microwave spectra of the acetylene–ammonia and carbonyl sulfide–ammonia complexes: a comparative study of a weak C–H⋯N hydrogen bond and an S⋯N bond†

Xunchen Liu,Yunjie Xu Phys. Chem. Chem. Phys., 2011,13, 14235-14242
9. Edge contacts accelerate the response of MoS2 photodetectors†

Christine Schedel Nanoscale Adv., 2023,5, 3494-3499
10. Bioapplication of graphene oxide derivatives: drug/gene delivery, imaging, polymeric modification, toxicology, therapeutics and challenges

Md Nurunnabi,Khaled Parvez,Md Nafiujjaman,Vishnu Revuri,Haseeb A. Khan RSC Adv., 2015,5, 42141-42161

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

217817-01-1 (Tos-PEG4-t-butyl ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:217817-01-1)Tos-PEG4-t-butyl ester

Purity:99%

Quantity:5g

Price($):388.0